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Compound of Interest

Compound Name:
3-Bromo-1-methyl-1H-indazol-5-

amine

Cat. No.: B591999 Get Quote

I. Synthetic Pathway Overview
The synthesis of 3-Bromo-1-methyl-1H-indazol-5-amine is achieved through a two-step

reaction sequence. The first step involves the cyclization of a substituted benzonitrile with

hydrazine to form the indazole core. The subsequent step is the methylation of the indazole

ring.
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5-Bromo-2-fluorobenzonitrile 5-bromo-1H-indazol-3-amine
Hydrazine Hydrate, Ethanol, 95-100°C

Step 1: Indazole Formation 3-Bromo-1-methyl-1H-indazol-5-amine
Methyl Iodide, Base (e.g., NaH), THF, 0°C to RT

Step 2: N-Methylation

Step 1: Indazole Formation

Step 2: N-Methylation

React 5-Bromo-2-fluorobenzonitrile
with Hydrazine Hydrate in Ethanol

Heat to 95-100°C

Monitor by TLC

Concentrate under Reduced Pressure

Recrystallize from Ethanol

React 5-bromo-1H-indazol-3-amine
with Base and Methyl Iodide in THF

Intermediate Product:
5-bromo-1H-indazol-3-amine

Stir at 0°C to Room Temperature

Monitor by TLC

Quench with Saturated aq. NH4Cl

Extract with Ethyl Acetate

Dry and Concentrate

Purify by Column Chromatography

M

Final Product:
3-Bromo-1-methyl-1H-indazol-5-amine
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3-Bromo-1-methyl-1H-indazol-5-amine
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5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591999#large-scale-synthesis-of-3-bromo-1-methyl-
1h-indazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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